Cas no 14058-43-6 (Fruticosine)

• Product Name: Fruticosine
• CAS No: 14058-43-6
• MF: C₂₂H₂₄N₂O₄
• MW: 380.436965942383
• CID: 2657825
• Update Time: 2024-03-04

Fruticosine Chemical and Physical Properties

Names and Identifiers

• (3aR,10bR)-2,3,4,5,11,12-Hexahydro-5β-hydroxy-14-oxo-6H,13aαH-3aα,5aα-ethano-4β,11β-methano-1H-indolizino[8,1-cd]carbazole-6-carboxylic acid methyl ester
• Fruticosine

• Inchi： 1S/C22H24N2O4/c1-28-19(27)24-14-6-3-2-5-12(14)22-13-11-23-10-4-7-20(18(22)23)8-9-21(22,24)17(26)15(20)16(13)25/h2-3,5-6,13,15,17-18,26H,4,7-11H2,1H3/t13-,15+,17-,18+,20-,21-,22+/m1/s1
• InChI Key： UOVOJZZNYJYZNZ-NMTZWQNNSA-N
• SMILES： O[C@@H]1[C@@H]2C([C@H]3CN4CCC[C@]52CC[C@@]21[C@]3(C1C=CC=CC=1N2C(=O)OC)[C@@H]45)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 801
• Topological Polar Surface Area: 70.1
• XLogP3: -0.422

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aspidofractine alkaloids Aspidofractine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aspidofractine alkaloids